![molecular formula C14H19NO3S B7544416 Methyl 1-(4,5-dimethylthiophene-2-carbonyl)piperidine-2-carboxylate](/img/structure/B7544416.png)
Methyl 1-(4,5-dimethylthiophene-2-carbonyl)piperidine-2-carboxylate
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Overview
Description
Methyl 1-(4,5-dimethylthiophene-2-carbonyl)piperidine-2-carboxylate is a chemical compound that belongs to the class of piperidine carboxylates. It has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.
Scientific Research Applications
Methyl 1-(4,5-dimethylthiophene-2-carbonyl)piperidine-2-carboxylate has been studied for its potential applications in medicinal chemistry. It has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.
Mechanism of Action
The mechanism of action of Methyl 1-(4,5-dimethylthiophene-2-carbonyl)piperidine-2-carboxylate is not fully understood. However, it is believed to act by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines, which are responsible for the pain and inflammation associated with various diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and pain in animal models of inflammatory diseases such as rheumatoid arthritis and colitis. It has also been shown to have a low toxicity profile, making it a potentially safe and effective candidate for the development of new drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 1-(4,5-dimethylthiophene-2-carbonyl)piperidine-2-carboxylate in lab experiments is its anti-inflammatory and analgesic properties, which make it a useful tool for studying the mechanisms of inflammation and pain. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for the study of Methyl 1-(4,5-dimethylthiophene-2-carbonyl)piperidine-2-carboxylate. One direction is to further investigate its mechanism of action and its potential applications in the treatment of inflammatory diseases. Another direction is to explore its potential as a tool for studying the role of inflammation and pain in various diseases. Additionally, further research is needed to optimize the synthesis method and improve the solubility of the compound for use in lab experiments.
Synthesis Methods
Methyl 1-(4,5-dimethylthiophene-2-carbonyl)piperidine-2-carboxylate can be synthesized through a multi-step process involving the reaction of 4,5-dimethyl-2-thiophenecarbonyl chloride with piperidine-2-carboxylic acid, followed by the addition of methyl iodide and sodium hydride. The resulting product is then purified through column chromatography to obtain the final compound.
properties
IUPAC Name |
methyl 1-(4,5-dimethylthiophene-2-carbonyl)piperidine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3S/c1-9-8-12(19-10(9)2)13(16)15-7-5-4-6-11(15)14(17)18-3/h8,11H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHZAPDWPQOQEQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1)C(=O)N2CCCCC2C(=O)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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